Cas no 878615-77-1 (2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 878615-77-1
• MF: C₁₅H₁₃ClF₃NO₃S
• MW: 379.781832456589
• CID: 6599969
• PubChem ID: 8401571
• Update Time: 2025-11-06

2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide
• 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzenesulfonamide
• Z45489147
• F5529-0054
• AKOS024512454
• 878615-77-1

• Inchi： 1S/C15H13ClF3NO3S/c16-13-7-6-11(15(17,18)19)10-14(13)24(21,22)20-8-9-23-12-4-2-1-3-5-12/h1-7,10,20H,8-9H2
• InChI Key： QLOXWQUBICEYGU-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=CC=CC=C2)(=O)=O)=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Exact Mass: 379.0256766g/mol
• Monoisotopic Mass: 379.0256766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide

Introduction to 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 878615-77-1)

2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 878615-77-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of a chloro group, an N-(2-phenoxyethyl) side chain, and a 5-(trifluoromethyl) substituent in its molecular framework imparts distinct chemical reactivity and biological efficacy, making it a promising candidate for further investigation in drug discovery and development.

The 5-(trifluoromethyl) group is particularly noteworthy as it enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the design of effective pharmaceutical agents. This modification has been widely employed in the synthesis of bioactive compounds to improve their pharmacokinetic profiles. Additionally, the N-(2-phenoxyethyl) moiety contributes to the solubility and bioavailability of the compound, facilitating its absorption and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have suggested that 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The sulfonamide core serves as a key pharmacophore, interacting with biological molecules through hydrogen bonding and hydrophobic interactions, thereby modulating their function.

In vitro experiments have demonstrated that this compound demonstrates selective toxicity toward specific pathological conditions without significant toxicity toward normal cells. This selective action is attributed to its precise molecular architecture, which allows it to interact selectively with disease-related targets while minimizing off-target effects. Such properties are highly desirable in the development of novel therapeutics aimed at treating complex diseases.

The synthesis of 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitution, sulfonation, and protection-deprotection strategies. The introduction of the chloro group at the aromatic ring enhances electrophilicity, facilitating further functionalization. The subsequent attachment of the N-(2-phenoxyethyl) side chain introduces a hydrophilic region that improves solubility, while the 5-(trifluoromethyl) group provides metabolic stability. These synthetic steps require meticulous optimization to ensure high yield and purity, which are essential for subsequent biological evaluation.

Current research in medicinal chemistry is focused on expanding the therapeutic applications of sulfonamide derivatives by modifying their core structure. The unique combination of substituents in 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide makes it an attractive scaffold for designing novel drugs targeting neurological disorders, cancer, and autoimmune diseases. Preclinical studies have shown promising results in animal models, indicating its potential as a lead compound for further development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties, including improved binding affinity, metabolic stability, and resistance to degradation. The 5-(trifluoromethyl) group in this compound exemplifies such benefits, contributing to its overall efficacy as a pharmacological agent. Additionally, fluorine atoms can be detected using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating structural elucidation and quality control during drug development.

As computational methods continue to evolve, researchers are able to design more sophisticated molecular libraries for high-throughput screening (HTS). This approach has accelerated the discovery of novel bioactive compounds like 2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide, enabling rapid identification of lead candidates for further optimization. The integration of machine learning algorithms with traditional experimental methods has further enhanced the efficiency of drug discovery pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics are crucial for ensuring therapeutic efficacy while minimizing side effects. Further research is needed to optimize dosing regimens and delivery formulations based on these findings.

In conclusion,2-chloro-N-(2-phenoxyethyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 878615-77-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a valuable asset in the quest for novel treatments for various diseases.